Cas no 403619-69-2 (methyl 5-acetyl-2-methylfuran-3-carboxylate)
403619-69-2 structure
Product Name:methyl 5-acetyl-2-methylfuran-3-carboxylate
CAS No:403619-69-2
MF:C9H10O4
MW:182.173303127289
CID:2126821
PubChem ID:10866962
Update Time:2025-04-21
methyl 5-acetyl-2-methylfuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-acetyl-2-methylfuran-3-carboxylate
- SCHEMBL12494900
- 5-acetyl-2-methyl-furan-3-carboxylic acid methyl ester
- ZXGBIKDFARSQKO-UHFFFAOYSA-N
- EN300-1852151
- 403619-69-2
- DB-343405
-
- Inchi: 1S/C9H10O4/c1-5(10)8-4-7(6(2)13-8)9(11)12-3/h4H,1-3H3
- InChI Key: ZXGBIKDFARSQKO-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)=CC(C(=O)OC)=C1C
Computed Properties
- Exact Mass: 182.05790880Da
- Monoisotopic Mass: 182.05790880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 56.5Ų
methyl 5-acetyl-2-methylfuran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852151-0.05g |
methyl 5-acetyl-2-methylfuran-3-carboxylate |
403619-69-2 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1852151-0.1g |
methyl 5-acetyl-2-methylfuran-3-carboxylate |
403619-69-2 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1852151-0.25g |
methyl 5-acetyl-2-methylfuran-3-carboxylate |
403619-69-2 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1852151-0.5g |
methyl 5-acetyl-2-methylfuran-3-carboxylate |
403619-69-2 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1852151-1.0g |
methyl 5-acetyl-2-methylfuran-3-carboxylate |
403619-69-2 | 1g |
$1014.0 | 2023-06-01 | ||
| Enamine | EN300-1852151-2.5g |
methyl 5-acetyl-2-methylfuran-3-carboxylate |
403619-69-2 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1852151-5.0g |
methyl 5-acetyl-2-methylfuran-3-carboxylate |
403619-69-2 | 5g |
$2940.0 | 2023-06-01 | ||
| Enamine | EN300-1852151-10.0g |
methyl 5-acetyl-2-methylfuran-3-carboxylate |
403619-69-2 | 10g |
$4360.0 | 2023-06-01 | ||
| Enamine | EN300-1852151-1g |
methyl 5-acetyl-2-methylfuran-3-carboxylate |
403619-69-2 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1852151-5g |
methyl 5-acetyl-2-methylfuran-3-carboxylate |
403619-69-2 | 5g |
$2028.0 | 2023-09-19 |
methyl 5-acetyl-2-methylfuran-3-carboxylate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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